ACETYL COENZYME A, [ACETYL-3H]
ACETYL COENZYME A, [ACETYL-3H]
Brand Name:
Vulcanchem
CAS No.:
110073-15-9
VCID:
VC0011995
InChI:
InChI=1S/C23H38N7O17P3S/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38)/i1T3
SMILES:
CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C2N=CN=C3N)O)OP(=O)(O)O)O
Molecular Formula:
C23H38N7O17P3S
Molecular Weight:
815.594
ACETYL COENZYME A, [ACETYL-3H]
CAS No.: 110073-15-9
Main Products
VCID: VC0011995
Molecular Formula: C23H38N7O17P3S
Molecular Weight: 815.594
![ACETYL COENZYME A, [ACETYL-3H] - 110073-15-9](/images/no_structure.jpg)
| CAS No. | 110073-15-9 |
|---|---|
| Product Name | ACETYL COENZYME A, [ACETYL-3H] |
| Molecular Formula | C23H38N7O17P3S |
| Molecular Weight | 815.594 |
| IUPAC Name | S-[2-[3-[[4-[[[5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2,2,2-tritritioethanethioate |
| Standard InChI | InChI=1S/C23H38N7O17P3S/c1-12(31)51-7-6-25-14(32)4-5-26-21(35)18(34)23(2,3)9-44-50(41,42)47-49(39,40)43-8-13-17(46-48(36,37)38)16(33)22(45-13)30-11-29-15-19(24)27-10-28-20(15)30/h10-11,13,16-18,22,33-34H,4-9H2,1-3H3,(H,25,32)(H,26,35)(H,39,40)(H,41,42)(H2,24,27,28)(H2,36,37,38)/i1T3 |
| Standard InChIKey | ZSLZBFCDCINBPY-RLXJOQACSA-N |
| SMILES | CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C2N=CN=C3N)O)OP(=O)(O)O)O |
| Last Modified | Aug 20 2021 |
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